Cas no 896429-57-5 (Benzenamine, 5-fluoro-2-(1H-pyrrol-1-yl)-)

Benzenamine, 5-fluoro-2-(1H-pyrrol-1-yl)- is a fluorinated aromatic amine derivative featuring a pyrrole substituent at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural motif, which combines electron-rich (pyrrole) and electron-deficient (fluoro-substituted benzene) components. The fluorine atom enhances metabolic stability and bioavailability, while the pyrrole moiety offers potential for further functionalization. Its well-defined molecular structure makes it a valuable intermediate in the synthesis of heterocyclic compounds, particularly in the development of bioactive molecules. The compound is typically characterized by high purity and consistent performance in coupling reactions, supporting its use in advanced synthetic applications.

Benzenamine, 5-fluoro-2-(1H-pyrrol-1-yl)- structure

896429-57-5 structure

Product Name:Benzenamine, 5-fluoro-2-(1H-pyrrol-1-yl)-

CAS No:896429-57-5

MF:C₁₀H₉FN₂

MW:176.190265417099

CID:1943417

PubChem ID:20888455

Update Time:2025-06-29

Benzenamine, 5-fluoro-2-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 5-fluoro-2-(1H-pyrrol-1-yl)-
- 5-Fluoro-2-(1H-pyrrol-1-yl)benzenamine (ACI)
- 5-Fluoro-2-(1H-pyrrol-1-yl)aniline
- AKOS010081951
- D80808
- 5-FLUORO-2-(PYRROL-1-YL)ANILINE
- MFCD12165068
- CS-0106739
- SB63934
- BS-17921
- 896429-57-5
- SCHEMBL20816327
- 5-fluoro-2-pyrrol-1-ylaniline
- EN300-6495826
- Inchi： 1S/C10H9FN2/c11-8-3-4-10(9(12)7-8)13-5-1-2-6-13/h1-7H,12H2
- InChI Key： GGKNORHSABZYSG-UHFFFAOYSA-N
- SMILES： FC1C=C(N)C(N2C=CC=C2)=CC=1

Computed Properties

Exact Mass: 176.07497646g/mol
Monoisotopic Mass: 176.07497646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 31Å²

Benzenamine, 5-fluoro-2-(1H-pyrrol-1-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM333321-100mg	5-Fluoro-2-(1H-pyrrol-1-yl)aniline	896429-57-5	95%+	100mg	$180	2021-06-16
Chemenu	CM333321-250mg	5-Fluoro-2-(1H-pyrrol-1-yl)aniline	896429-57-5	95%+	250mg	$300	2021-06-16
Chemenu	CM333321-1g	5-Fluoro-2-(1H-pyrrol-1-yl)aniline	896429-57-5	95%+	1g	$780	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TB052-200mg	Benzenamine, 5-fluoro-2-(1H-pyrrol-1-yl)-	896429-57-5	96%	200mg	1783.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TB052-50mg	Benzenamine, 5-fluoro-2-(1H-pyrrol-1-yl)-	896429-57-5	96%	50mg	712.0CNY	2021-07-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F86940-100mg	5-Fluoro-2-(1H-pyrrol-1-yl)aniline	896429-57-5	96%	100mg	¥975.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F86940-250mg	5-Fluoro-2-(1H-pyrrol-1-yl)aniline	896429-57-5	96%	250mg	¥1940.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F86940-1g	5-Fluoro-2-(1H-pyrrol-1-yl)aniline	896429-57-5	96%	1g	¥5821.0	2024-07-19
Chemenu	CM333321-250mg	5-Fluoro-2-(1H-pyrrol-1-yl)aniline	896429-57-5	95%+	250mg	$***	2023-05-29
Chemenu	CM333321-1g	5-Fluoro-2-(1H-pyrrol-1-yl)aniline	896429-57-5	95%+	1g	$***	2023-05-29

Benzenamine, 5-fluoro-2-(1H-pyrrol-1-yl)- Production Method

Production Method 1

674284-49-2

896429-57-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 5 h, rt

Reference

: Development of Small Molecules that Specifically Inhibit the D-loop Activity of RAD51

Lv, Wei; Budke, Brian; Pawlowski, Michal; Connell, Philip P.; Kozikowski, Alan P., Journal of Medicinal Chemistry, 2016, 59(10), 4511-4525

Production Method 2

255724-71-1

896429-57-5

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: N,N′-Dimethylethylenediamine , Cuprous iodide Solvents: Toluene ; 24 h, 110 °C

Reference

: Iodine-Promoted Oxidative Cyclization of Acylated and Alkylated Derivatives from Epoxides toward the Synthesis of Aza Heterocycles

Jayaram, Alageswaran ; Govindan, Karthick ; Kannan, Vijaya Raghavan; Thavasianandam Seenivasan, Vijay; Chen, Nian-Qi; et al, Journal of Organic Chemistry, 2023, 88(3), 1749-1761

Production Method 3

364-78-3

696-59-3

896429-57-5

Reaction Conditions

1.1 Catalysts: Acetic acid ; 2 h, 120 °C
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: TFAA-Catalyzed Annulation Synthesis of Spiro Pyrrolo[1,2-a]quinoxaline Derivatives from 1-(2-Aminophenyl)pyrroles and Benzoquinones/Ketones

Ni, Jixiang ; Jiang, Yong; Qi, Zhenjie ; Yan, Rulong, Chemistry - An Asian Journal, 2019, 14(16), 2898-2902

Production Method 4

364-78-3

696-59-3

896429-57-5

Reaction Conditions

1.1 Solvents: Acetic acid ; 2 h, 120 °C
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Copper-catalyzed tandem aerobic oxidative cyclization for the synthesis of 4-cyanoalkylpyrrolo[1,2-a]quinoxalines from 1-(2-aminophenyl)pyrroles and cyclobutanone oxime esters

An, Zhenyu; Jiang, Yong; Guan, Xin; Yan, Rulong, Chemical Communications (Cambridge, 2018, 54(76), 10738-10741

Production Method 5

364-78-3

696-59-3

896429-57-5

Reaction Conditions

1.1 Solvents: Acetic acid ; 1 - 3 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.3 Reagents: Iron , Ammonium chloride Solvents: Acetic acid ; 3 - 8 h, reflux

Reference

: N,N-Dimethylformamide as Carbon Synthons for the Synthesis of N-Heterocycles: Pyrrolo/Indolo[1,2-a]quinoxalines and Quinazolin-4-ones

Li, Shichen; Ren, Jianing; Ding, Chengcheng; Wang, Yishou; Ma, Chen, Journal of Organic Chemistry, 2021, 86(23), 16848-16857

Production Method 6

364-78-3

696-59-3

896429-57-5

Reaction Conditions

1.1 Reagents: Acetic acid ; 2 h, reflux; cooled
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Terminal methyl as a one-carbon synthon: Synthesis of quinoxaline derivatives via radical-type transformation

Wang, Xinfeng; Liu, Huanhuan; Xie, Caixia; Zhou, Feiyu; Ma, Chen, New Journal of Chemistry, 2020, 44(6), 2465-2470

Production Method 7

674284-49-2

896429-57-5

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Efficient synthesis of pyrrolo[1,2-a]quinoxalines catalyzed by a Bronsted acid through cleavage of C-C bonds

Xie, Caixia; Feng, Lei; Li, Wanli; Ma, Xiaojun; Ma, Xinkun; et al, Organic & Biomolecular Chemistry, 2016, 14(36), 8529-8535

Production Method 8

2369-11-1

896429-57-5

Reaction Conditions

Reference

: Photoredox-Catalyzed Radical Cascade Reaction To Synthesize Fluorinated Pyrrolo[1,2-d]benzodiazepine Derivatives

Lian, Guifang; Li, Jingyu; Liu, Ping; Sun, Peipei, Journal of Organic Chemistry, 2019, 84(14), 9322-9329

Production Method 9

364-78-3

696-59-3

896429-57-5

Reaction Conditions

1.1 Solvents: Acetic acid ; 2 h, 120 °C
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Copper-Catalyzed Synthesis of Alkyl-Substituted Pyrrolo[1,2-a]quinoxalines from 2-(1H-Pyrrol-1-yl)anilines and Alkylboronic Acids

Guan, Xin ; Yan, Rulong, Synlett, 2020, 31(4), 359-362

Production Method 10

364-78-3

696-59-3

896429-57-5

Reaction Conditions

1.1 Solvents: Acetic acid ; 2 h, 120 °C
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: FeCl3-Catalyzed synthesis of pyrrolo[1,2-a]quinoxaline derivatives from 1-(2-aminophenyl)pyrroles through annulation and cleavage of cyclic ethers

An, Zhenyu; Zhao, Lianbiao; Wu, Mingzhong; Ni, Jixiang; Qi, Zhenjie; et al, Chemical Communications (Cambridge, 2017, 53(84), 11572-11575

Production Method 11

674284-49-2

896429-57-5

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid , Iron Solvents: Water ; 4 h, rt → 100 °C

Reference

: PEG-400 as a carbon synthon: highly selective synthesis of quinolines and methylquinolines under metal-free conditions

Ding, Chengcheng; Li, Shichen; Feng, Kaili; Chen, Ma, Green Chemistry, 2021, 23(15), 5542-5548

Production Method 12

674284-49-2

896429-57-5

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Water ; 3 - 8 h, reflux

Reference

: Simple and green synthesis of benzimidazoles and pyrrolo[1,2-a]quinoxalines via Mamedov heterocycle rearrangement

Li, Shichen; Feng, Lei; Ma, Chen, New Journal of Chemistry, 2021, 45(21), 9320-9323

Production Method 13

364-78-3

696-59-3

896429-57-5

Reaction Conditions

1.1 Reagents: Acetic acid ; 3 h, reflux
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized, cooled
1.3 Reagents: Iron , Ammonium chloride Solvents: Water ; 5 h, reflux

Reference

: KI-Mediated One-Pot Transition-Metal-Free Synthesis of 4-Phenylpyrrolo[1,2-a]quinoxalines

Li, Shichen; Xie, Caixia; Chu, Xianglong; Dai, Zhen; Feng, Lei; et al, European Journal of Organic Chemistry, 2020, 2020(31), 4950-4956

Production Method 14

255724-71-1

896429-57-5

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: N,N′-Dimethylethylenediamine , Cuprous iodide Solvents: Toluene ; 24 h, 110 °C; 110 °C → rt

Reference

: Synthesis of Fused B-Containing Heterocyclic Compounds and Their Relevant Optical Properties

An, Zhenyu; Wu, Mingzhong; Kang, Jie; Ni, Jixiang; Qi, Zhenjie; et al, European Journal of Organic Chemistry, 2018, 2018(34), 4812-4817

Production Method 15

696-59-3

2369-11-1

896429-57-5

Reaction Conditions

1.1 Solvents: Acetic acid ; 2 h, reflux
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Application of α-amino acids for the transition-metal-free synthesis of pyrrolo[1,2-a]quinoxalines

Liu, Huanhuan; Zhou, Feiyu; Luo, Wen; Chen, Yuxin; Zhang, Chenyang; et al, Organic & Biomolecular Chemistry, 2017, 15(34), 7157-7164

Production Method 16

674284-49-2

896429-57-5

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Dimethyl Sulfoxide Involved One-Pot Synthesis of Quinoxaline Derivatives

Xie, Caixia; Zhang, Zeyuan; Li, Danyang; Gong, Jian; Han, Xushuang; et al, Journal of Organic Chemistry, 2017, 82(7), 3491-3499

Production Method 17

674284-49-2

896429-57-5

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Water ; 15 min, rt → 100 °C
1.2 100 °C → rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

: I2-catalyzed one-pot synthesis of pyrrolo[1,2-a]quinoxaline and imidazo[1,5-a]quinoxaline derivatives via sp3 and sp2 C-H cross-dehydrogenative coupling

Zhang, Zeyuan; Xie, Caixia; Tan, Xiaochen; Song, Gaolei; Wen, Leilin; et al, Organic Chemistry Frontiers, 2015, 2(8), 942-946

Production Method 18

255724-71-1

896429-57-5

Reaction Conditions

1.1 Reagents: N,N′-Dimethylethylenediamine , Tripotassium phosphate Catalysts: Cuprous iodide Solvents: Toluene ; 24 h, 110 °C; 110 °C → rt

Reference

: Synthesis of Highly Functionalized Polycyclic Quinoxaline Derivatives Using Visible-Light Photoredox Catalysis

He, Zhi; Bae, Minwoo; Wu, Jie; Jamison, Timothy F., Angewandte Chemie, 2014, 53(52), 14451-14455